(1-Amino-6-methoxy-2,3-dihydro-1H-inden-1-YL)methanol
CAS No.: 1521074-74-7
Cat. No.: VC5179467
Molecular Formula: C11H15NO2
Molecular Weight: 193.246
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1521074-74-7 |
|---|---|
| Molecular Formula | C11H15NO2 |
| Molecular Weight | 193.246 |
| IUPAC Name | (1-amino-6-methoxy-2,3-dihydroinden-1-yl)methanol |
| Standard InChI | InChI=1S/C11H15NO2/c1-14-9-3-2-8-4-5-11(12,7-13)10(8)6-9/h2-3,6,13H,4-5,7,12H2,1H3 |
| Standard InChI Key | GUAYLJOEXPZAJS-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(CCC2(CO)N)C=C1 |
Introduction
(1-Amino-6-methoxy-2,3-dihydro-1H-inden-1-YL)methanol is a chemical compound belonging to the class of indene derivatives. It features a methoxy group and an amino group attached to an indene core, contributing to its unique chemical properties and potential biological activities. This compound is classified as an organic compound due to its carbon-based structure and falls into the category of nitrogen-containing heterocycles because of the amino group.
Synthesis and Reactions
The synthesis of (1-amino-6-methoxy-2,3-dihydro-1H-inden-1-YL)methanol typically involves several chemical steps, starting with indene derivatives. One method involves the use of hydrazine hydrate in methanol to form an intermediate, which is then transformed into the desired compound through subsequent reactions.
Synthesis Steps
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Starting Material Preparation: Indene derivatives are prepared as starting materials.
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Hydrazine Hydrate Reaction: Hydrazine hydrate is used in methanol to form an intermediate.
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Transformation to Final Product: The intermediate undergoes further reactions to yield (1-amino-6-methoxy-2,3-dihydro-1H-inden-1-YL)methanol.
Biological Activities and Potential Applications
The amino group in (1-amino-6-methoxy-2,3-dihydro-1H-inden-1-YL)methanol may facilitate binding to biological targets such as receptors or enzymes, influencing physiological responses. Compounds with similar structures have shown anti-inflammatory and analgesic effects, suggesting potential biological activities for this compound as well.
Potential Biological Activities
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Neurotransmitter Modulation: Potential role in modulating neurotransmitter activity.
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Anti-inflammatory Effects: Possible anti-inflammatory properties based on similar compounds.
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Analgesic Effects: Potential analgesic properties.
Safety and Handling
(1-Amino-6-methoxy-2,3-dihydro-1H-inden-1-YL)methanol is classified as harmful if swallowed and causes skin irritation, indicating the need for careful handling and safety precautions .
Safety Precautions
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H302: Harmful if swallowed.
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H315: Causes skin irritation.
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